N-(3,4-difluorophenyl)-1-(2,5-dimethylbenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: N-(3,4-difluorophenyl)-1-[(2,5-dimethylphenyl)methyl]-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C21H18F2N2O2/c1-13-5-6-14(2)15(10-13)12-25-9-3-4-17(21(25)27)20(26)24-16-7-8-18(22)19(23)11-16/h3-11H,12H2,1-2H3,(H,24,26)
• InChI Key: YKJIXINXFUNQIP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)CN2C=CC=C(C2=O)C(=O)NC3=CC(=C(C=C3)F)F
• Molecular Formula: C21H18F2N2O2
• Molecular Weight: 368.4 g/mol

Description

N-(3,4-difluorophenyl)-1-(2,5-dimethylbenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C21H18F2N2O2 and its molecular weight is 368.384. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization of Organosoluble Polyamides and Polyimides

Research has focused on synthesizing new organosoluble polyamides and polyimides starting from various monomers, showcasing a method to produce polymers with high thermal stability and solubility in polar solvents. These polymers have potential applications in the creation of flexible and durable materials for electronic, automotive, and aerospace industries due to their excellent thermal and mechanical properties (Liaw, Been-Yang Liaw, & Cheng, 2001).

Aromatic Polyamides with Polyalicyclic Cardo Groups

Another study presented the synthesis of novel aromatic polyamides with polyalicyclic cardo units, highlighting their solubility in polar aprotic solvents and the ability to form transparent, flexible films. Such materials are valuable for high-performance applications requiring materials with specific mechanical and thermal properties (Hsiao, Chin‐Ping Yang, & Chuang, 1999).

Highly-Fluorinated Polyimides for Optical Applications

The synthesis and characterization of highly-fluorinated, colorless polyimides derived from specific monomers were reported. These polymers exhibit high optical transparency, thermal stability, and low refractive indices, making them suitable for optical and electronic applications (Yeo, Goh, & Ku, 2015).

Polyamides for Gas Separation

A study on wholly aromatic hyperbranched polyimides for gas separation applications demonstrated the preparation and characterization of polymers with significant potential in filtration and separation technologies, highlighting their thermal stability and specific interaction with gases (Fang, Kita, & Okamoto, 2000).